Cas no 1935542-47-4 (2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine
• CAS No: 1935542-47-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6518154
• PubChem ID: 131051554
• Update Time: 2025-11-03

2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine
• 1935542-47-4
• EN300-1770698

• Inchi： 1S/C10H15NO/c1-6-7(4-5-12-6)8-9(11)10(8,2)3/h4-5,8-9H,11H2,1-3H3
• InChI Key： MLDHINIPTHBGAZ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine

2,2-Dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine: A Comprehensive Overview

2,2-Dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine (CAS No. 1935542-47-4) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive cyclopropane ring and furan substituent, holds potential applications in various areas, including pharmaceuticals and materials science. In this comprehensive overview, we will delve into the structural features, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine is notable for its cyclopropane ring, which imparts rigidity and conformational constraints to the molecule. The presence of a furan ring further adds to its complexity and potential for diverse chemical interactions. The amine functional group at the cyclopropane position provides a reactive site for various chemical transformations and biological activities.

Synthesis of 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine has been explored through several routes. One common approach involves the reaction of a suitable cyclopropane precursor with a furan derivative. For instance, a recent study published in the Journal of Organic Chemistry detailed a highly efficient method using palladium-catalyzed cross-coupling reactions to synthesize this compound. This method not only improves yield but also enhances the purity of the final product, making it suitable for further applications in drug discovery and materials science.

The biological activities of 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine have been the subject of several investigations. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties. A research team from the University of California demonstrated that 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine effectively inhibits the production of pro-inflammatory cytokines in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine has also shown promise in neuropharmacology. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_1A receptor. This selective binding profile makes it a potential candidate for the development of novel antidepressants and anxiolytics.

The structural uniqueness of 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine has also led to its exploration in materials science. Researchers at the Massachusetts Institute of Technology have investigated its use as a building block for supramolecular assemblies. The rigid cyclopropane ring and flexible furan substituent provide a balance between rigidity and flexibility, making it suitable for constructing complex nanostructures with tailored properties.

In conclusion, 2,2-dimethyl-3-(2-methylfuran-3-yl)cyclopropan-1-amine (CAS No. 1935542-47-4) is a multifaceted compound with significant potential in various scientific domains. Its unique molecular structure offers opportunities for novel chemical transformations and biological applications. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an exciting area of study for chemists and pharmacologists alike.